Cas no 1361771-52-9 (5-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile
• CAS No: 1361771-52-9
• MF: C₁₀H₁₁F₂N₃O
• MW: 227.210648775101
• CID: 4932182
• Update Time: 2025-05-20

5-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile

• Inchi： 1S/C10H11F2N3O/c1-16-9-7(2-3-13)15-5-6(4-14)8(9)10(11)12/h5,10H,2,4,14H2,1H3
• InChI Key： NTBHLEIPEVMBQV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(CC#N)=NC=C1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 0
• Topological Polar Surface Area: 71.9

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile

5-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile: A Comprehensive Overview

5-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile, identified by the CAS number 1361771-52-9, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in synthetic chemistry. The structure of this compound is characterized by a pyridine ring substituted with an aminomethyl group at position 5, a difluoromethyl group at position 4, and a methoxy group at position 3, along with an acetonitrile group at position 2. These substituents collectively contribute to its distinctive reactivity and functionality.

The synthesis of 5-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile involves a series of carefully designed organic reactions, including nucleophilic substitutions, electrophilic substitutions, and acylation processes. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for the preparation of such compounds. Researchers have explored the use of transition metal catalysts to enhance reaction yields and selectivity, particularly in the formation of the acetonitrile group at position 2.

One of the most notable applications of this compound lies in its potential as a precursor for bioactive molecules. The presence of multiple functional groups makes it an ideal candidate for further modification in drug discovery programs. For instance, the aminomethyl group can serve as a site for bioisosteric replacements or peptide coupling, while the difluoromethyl group introduces fluorine atoms, which are known to enhance drug-like properties such as lipophilicity and metabolic stability.

Recent studies have highlighted the role of pyridine derivatives like this compound in agrochemicals. The methoxy group contributes to improved solubility and bioavailability, making it suitable for use in pesticides or herbicides. Additionally, the acetonitrile group can act as a leaving group in subsequent reactions, facilitating the construction of more complex molecular architectures.

The chemical stability of 5-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile has been extensively investigated under various conditions. It exhibits remarkable resistance to oxidation and hydrolysis due to the electron-withdrawing effects of its substituents. This stability is particularly advantageous in industrial applications where prolonged exposure to harsh conditions is anticipated.

In terms of spectroscopic analysis, this compound has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed the regioselectivity of its substituents and provided insights into its electronic structure. The integration of computational chemistry methods has further enhanced our understanding of its molecular interactions and reactivity patterns.

Looking ahead, the development of novel synthetic pathways for 5-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile remains a focal point for researchers. The exploration of enantioselective synthesis methods could pave the way for its use in asymmetric catalysis and chiral drug development. Furthermore, its application in materials science, particularly in the design of advanced polymers or coordination compounds, presents exciting opportunities for future research.